Cas no 1378788-26-1 (5-oxo-1H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 5-oxo-1H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 1378788-26-1
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 5690952
• PubChem ID: 135741845
• Update Time: 2025-06-12

5-oxo-1H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 120503-16-4
• SCHEMBL7719444
• EN300-1129689
• 5-oxo-4H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-OXO-1H,5H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
• 1378788-26-1
• 5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-OXO-1H,5H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• SCHEMBL7719440
• Methyl 7-methyl-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 1,5-dihydro-5-oxo-
• 5-oxo-1H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid

• Inchi： 1S/C7H5N3O3/c11-6-1-2-10-5(8-6)3-4(9-10)7(12)13/h1-3H,(H,8,11)(H,12,13)
• InChI Key： ICXUDYBETZLXDY-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(=CC(C(=O)O)=N2)N1

Computed Properties

• Exact Mass: 179.03309103g/mol
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 357.1±52.0 °C(Predicted)
• pka: 2.65±0.20(Predicted)

Additional information on 5-oxo-1H,5H-pyrazolo1,5-apyrimidine-2-carboxylic acid

Comprehensive Overview of 5-oxo-1H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1378788-26-1)

The compound 5-oxo-1H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1378788-26-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core, has garnered attention for its versatility in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 5-oxo-1H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has surged due to their relevance in addressing global health challenges. For instance, its derivatives are being investigated for their potential in combating antibiotic resistance—a pressing issue highlighted by the WHO. The compound’s carboxylic acid moiety also makes it a valuable intermediate for structure-activity relationship (SAR) studies, a topic frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 1378788-26-1 exemplifies the growing interest in fused pyrimidine systems. Its scaffold is often compared to purine bases, making it a subject of interest in nucleoside mimicry research. This aligns with trending searches on "bioisosteres in drug design" and "scaffold hopping strategies," reflecting its relevance in modern medicinal chemistry. The compound’s solubility and stability profiles further enhance its utility in high-throughput screening (HTS) platforms.

Environmental and regulatory considerations are also driving interest in 5-oxo-1H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid. As industries shift toward green chemistry principles, its potential for sustainable synthesis routes (e.g., catalytic methods) is being explored. Searches for "eco-friendly heterocycle synthesis" and "catalytic C-H activation" often intersect with discussions about this compound, underscoring its alignment with contemporary research priorities.

In summary, 5-oxo-1H,5H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1378788-26-1) represents a multifaceted tool for researchers tackling challenges in drug development, agrochemical innovation, and sustainable chemistry. Its structural features and adaptability position it as a key player in the next generation of small-molecule therapeutics and functional materials.